Cas no 106323-97-1 (2,6-dimethylbenzoyl Azide)

• Product Name: 2,6-dimethylbenzoyl Azide
• CAS No: 106323-97-1
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 1182177
• PubChem ID: 71334258
• Update Time: 2025-04-20

2,6-dimethylbenzoyl Azide Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethylbenzoyl Azide
• 106323-97-1
• DTXSID70762401

• Inchi： 1S/C9H9N3O/c1-6-4-3-5-7(2)8(6)9(13)11-12-10/h3-5H,1-2H3
• InChI Key： NSIKRJAOFLZNIZ-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=CC=CC=1C)N=[N+]=[N-]

Computed Properties

• Exact Mass: 175.07467
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 65.83
• LogP: 2.20666